Cas no 960233-06-1 (boivinide A)

boivinide A structure
boivinide A structure
Product name:boivinide A
CAS No:960233-06-1
MF:C36H54O14
MW:710.805572986603
CID:2027186
PubChem ID:24179955

boivinide A Chemical and Physical Properties

Names and Identifiers

    • boivinide A
    • corotoxigenin 3-O-[beta-D-glucopyranosyl-(1->4)-beta-D-digitalopyranoside]
    • 960233-06-1
    • C17526
    • Q27155114
    • CHEMBL400632
    • Corotoxigenin-3-O-I2-D-glucopyranosyl-(1->4)-I2-D-digitalopyranoside
    • (3S,5S,8R,9S,10R,13R,14S,17R)-14-hydroxy-3-[(2R,3R,4R,5S,6R)-3-hydroxy-4-methoxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-10-carbaldehyde
    • (3S,5S,8R,9S,10R,13R,14S,17R)-14-hydroxy-3-((2R,3R,4R,5S,6R)-3-hydroxy-4-methoxy-6-methyl-5-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyoxan-2-yl)oxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta(a)phenanthrene-10-carbaldehyde
    • Corotoxigenin-3-O-beta-D-glucopyranosyl-(1->4)-beta-D-digitalopyranoside
    • Corotoxigenin-3-O-b-D-glucopyranosyl-(1->4)-b-D-digitalopyranoside
    • CHEBI:81159
    • Inchi: InChI=1S/C36H54O14/c1-17-30(50-32-28(42)27(41)26(40)24(14-37)49-32)31(45-3)29(43)33(47-17)48-20-6-10-35(16-38)19(13-20)4-5-23-22(35)7-9-34(2)21(8-11-36(23,34)44)18-12-25(39)46-15-18/h12,16-17,19-24,26-33,37,40-44H,4-11,13-15H2,1-3H3
    • InChI Key: SPNFRQDQOJKTSQ-UHFFFAOYSA-N
    • SMILES: COC1C(O)C(OC2CCC3(C=O)C(CCC4C3CCC3(C)C(CCC43O)C3=CC(=O)OC3)C2)OC(C)C1OC1OC(CO)C(O)C(O)C1O |t:30|

Computed Properties

  • Exact Mass: 710.35135639Da
  • Monoisotopic Mass: 710.35135639Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 8
  • Complexity: 1310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 18
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 211Ų

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